![molecular formula C16H25N3 B7585800 9-Propan-2-yl-3-(pyridin-4-ylmethyl)-3,9-diazabicyclo[4.2.1]nonane](/img/structure/B7585800.png)
9-Propan-2-yl-3-(pyridin-4-ylmethyl)-3,9-diazabicyclo[4.2.1]nonane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9-Propan-2-yl-3-(pyridin-4-ylmethyl)-3,9-diazabicyclo[4.2.1]nonane, also known as PPN, is a bicyclic organic compound that has gained significant attention in scientific research due to its unique structure and properties. PPN is a chiral molecule with two stereoisomers, namely (1R,5S)-PPN and (1S,5R)-PPN.
Mechanism of Action
9-Propan-2-yl-3-(pyridin-4-ylmethyl)-3,9-diazabicyclo[4.2.1]nonane acts as a chiral auxiliary by inducing chirality in the substrate during a chemical reaction. This is achieved by coordinating to the substrate and directing the reaction to occur in a specific manner. This compound can also act as a ligand in catalytic reactions, where it coordinates to a metal center and facilitates the reaction.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound, as it is primarily used in laboratory settings. However, studies have shown that this compound is relatively non-toxic and does not exhibit significant cytotoxicity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 9-Propan-2-yl-3-(pyridin-4-ylmethyl)-3,9-diazabicyclo[4.2.1]nonane in laboratory experiments is its ability to induce chirality with high enantiomeric purity. It is also relatively easy to synthesize and has a low cost. However, this compound is not suitable for all types of reactions and may not be effective in certain conditions.
Future Directions
There are several future directions for research on 9-Propan-2-yl-3-(pyridin-4-ylmethyl)-3,9-diazabicyclo[4.2.1]nonane. One area of interest is the development of new synthetic methods for this compound and its derivatives. Another area of research is the investigation of this compound's potential as a catalyst for asymmetric reactions. Additionally, further studies are needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.
Synthesis Methods
9-Propan-2-yl-3-(pyridin-4-ylmethyl)-3,9-diazabicyclo[4.2.1]nonane can be synthesized using a variety of methods, including the cyclization of N-benzyl-N-methylpyridin-4-amine with 1,3-dibromo-1,1,2,2-tetraphenylethane in the presence of a palladium catalyst. Another method involves the cyclization of 1,1,2,2-tetraphenylethane with N-benzyl-N-methylpyridin-4-amine in the presence of a Lewis acid catalyst.
Scientific Research Applications
9-Propan-2-yl-3-(pyridin-4-ylmethyl)-3,9-diazabicyclo[4.2.1]nonane has been extensively studied for its potential use as a chiral auxiliary in asymmetric synthesis. It has also been investigated for its role as a ligand in asymmetric catalysis. This compound has shown promising results in the synthesis of chiral compounds with high enantiomeric purity.
Properties
IUPAC Name |
9-propan-2-yl-3-(pyridin-4-ylmethyl)-3,9-diazabicyclo[4.2.1]nonane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3/c1-13(2)19-15-3-4-16(19)12-18(10-7-15)11-14-5-8-17-9-6-14/h5-6,8-9,13,15-16H,3-4,7,10-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDFMQMWTPHNXSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2CCC1CN(CC2)CC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.